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Compound of Interest

Compound Name: 4-bromo-1-methyl-1H-pyrazole

Cat. No.: B095816 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 4-bromo-1-methyl-
1H-pyrazole

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-bromo-1-methyl-1H-pyrazole, a key intermediate in organic synthesis and

drug development.[1][2][3] This document includes a summary of its quantitative physical

properties, detailed experimental protocols for its synthesis, and a visualization of a common

synthetic pathway.

Core Physical Properties
4-bromo-1-methyl-1H-pyrazole is a colorless to light yellow liquid at room temperature.[4] It is

characterized by the following physical and chemical properties:
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Property Value Reference

Boiling Point 185-188 °C at 760 mmHg [4][5][6]

Density 1.558 g/mL at 25 °C [5][6]

Refractive Index n20/D 1.531 [4][5][6]

Flash Point 93.3 °C (199.9 °F) [4][5][6]

Molecular Formula C4H5BrN2 [4][5][6][7]

Molecular Weight 161.00 g/mol [5][6][7]

Form Liquid [4][5][6]

Color Colorless to pale yellow [4]

CAS Number 15803-02-8 [1][4][5][6][7]

Solubility

Good solubility in ethyl

acetate, dichloromethane,

dimethyl sulfoxide, and N,N-

dimethylformamide; poor

solubility in water.

[4]

Applications in Drug Development
4-bromo-1-methyl-1H-pyrazole is a valuable building block in the synthesis of pharmaceutical

compounds.[1][2] Its reactivity makes it a useful intermediate for creating molecules with

specific therapeutic effects, particularly in early-stage drug development.[1] Notably, it plays a

significant role in the production of drugs such as Erdafitinib and Savolitinib, which have

applications in treating certain types of cancer and viral infections.[1] The pyrazole moiety is a

pharmacologically important scaffold found in a wide range of therapeutic agents.[8]

Experimental Protocols: Synthesis
The synthesis of 4-bromo-1-methyl-1H-pyrazole can be achieved through several methods. A

conventional and straightforward approach involves the bromination of 1-methylpyrazole.
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Conventional Synthesis via Bromination with N-
Bromosuccinimide (NBS)
A common method for the synthesis of 4-bromo-1-methyl-1H-pyrazole involves the reaction

of 1-methylpyrazole with N-Bromosuccinimide (NBS) using water as the solvent.[4] This

synthetic route is noted for being fast and simple, providing a high yield and convenient post-

processing.[4]

General Procedure:

1-methylpyrazole is dissolved in water.

N-Bromosuccinimide (NBS) is added to the solution as the brominating agent.

The reaction proceeds to brominate the carbon atom at the 4-position of the pyrazole ring.[4]

Due to the relatively low boiling point of the product, care should be taken during post-

processing, and low-temperature concentration is recommended.[4]

An alternative synthesis method utilizes liquid bromine and a hydrobromic acid aqueous

solution as the brominating reagents.[4]

Synthetic Workflow Visualization
The following diagram illustrates a generalized synthetic pathway for the bromination of a

pyrazole derivative, a common reaction type for producing compounds like 4-bromo-1-methyl-
1H-pyrazole.
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Caption: Synthetic pathway for 4-bromo-1-methyl-1H-pyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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